Cas no 64074-29-9 (methyl 2-phenylpyrimidine-5-carboxylate)

• Product Name: methyl 2-phenylpyrimidine-5-carboxylate
• CAS No: 64074-29-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD06797254
• CID: 502885
• PubChem ID: 11206661
• Update Time: 2025-04-19

methyl 2-phenylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 2-phenyl-, methyl ester
• 2-PHENYL-PYRIMIDINE-5-CARBOXYLIC ACID METHYL ESTER
• Methyl 2-phenylpyrimidine-5-carboxylate
• 2-Phenylpyrimidin-5-carbonsaeuremethylester
• 64074-29-9
• DTXSID00458729
• 2-phenylpyrimidine-5-carboxylic acid methyl ester
• MFCD06797254
• AKOS027379978
• 5-Pyrimidinecarboxylicacid,2-phenyl-,methyl ester
• Z892747218
• A19012
• MS-22510
• SCHEMBL2316603
• CS-0290320
• Methyl 2-phenyl-5-pyrimidinecarboxylate
• Methyl2-phenylpyrimidine-5-carboxylate
• FT-0705034
• SOMJCOFUAUMQPG-UHFFFAOYSA-N
• DB-073437
• methyl 2-phenylpyrimidine-5-carboxylate

• MDL： MFCD06797254
• Inchi： 1S/C12H10N2O2/c1-16-12(15)10-7-13-11(14-8-10)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： SOMJCOFUAUMQPG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC(C2C=CC=CC=2)=NC=1)=O

Computed Properties

• Exact Mass: 214.07400
• Monoisotopic Mass: 214.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 1.7

Experimental Properties

• Color/Form: 灰白的-黄色
• Density: 1.196
• Melting Point: 161.5 - 163.5 deg C
• Boiling Point: 280.9 °C at 760 mmHg
• Flash Point: 123.7 °C
• PSA: 52.08000
• LogP: 1.93020

methyl 2-phenylpyrimidine-5-carboxylate Security Information

• Safety Instruction： S22/26/36/37/39
• Safety Term：22/26/36/37/39
• Risk Phrases：R22/36/37/38